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Compound of Interest

Compound Name: BUR1

Cat. No.: B1668064 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1-Butanol (assumed to be designated

as BUR1). It includes detailed operational and disposal plans, offering procedural guidance to

ensure laboratory safety and proper chemical handling.

Hazard Identification and Personal Protective Equipment
(PPE)
1-Butanol is a flammable liquid and vapor that can cause serious eye damage, skin irritation,

and respiratory irritation.[1][2] It is also harmful if swallowed.[1][2] Therefore, stringent

adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 1-Butanol
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Protection Type Recommended Equipment
Specifications and
Rationale

Eye and Face Protection
Chemical safety goggles and

face shield

Tightly fitting goggles are

necessary to protect against

splashes.[1] A face shield

provides an additional layer of

protection for the entire face.

Skin Protection

Chemical-resistant gloves

(Nitrile or Butyl rubber

recommended) and a lab coat

Nitrile rubber gloves with a

minimum thickness of 0.4 mm

are recommended for full

contact, providing a

breakthrough time of over 480

minutes. A lab coat should be

worn to protect skin and

clothing.

Respiratory Protection
NIOSH-approved respirator

with an organic vapor cartridge

To be used in a well-ventilated

area. A full-face respirator may

be necessary if ventilation is

inadequate or if there is a

significant risk of inhalation.

Foot Protection Closed-toe shoes
Shoes must fully cover the feet

to protect against spills.

Quantitative Safety Data
The following table summarizes key quantitative safety data for 1-Butanol, crucial for risk

assessment in experimental design.

Table 2: Quantitative Safety and Toxicity Data for 1-Butanol
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Parameter Value Species Reference

Acute Oral Toxicity

(LD50)
790 mg/kg Rat

Acute Dermal Toxicity

(LD50)
3400 mg/kg Rabbit

Acute Inhalation

Toxicity (LC50)
8000 ppm (4 hours) Rat

Flash Point 29°C - 37°C -

Auto-Ignition

Temperature
343°C -

Flammable Limits in

Air

Lower: 1.4% Upper:

11.2%
-

Occupational

Exposure Limit

(ACGIH TLV-TWA)

20 ppm -

Operational Plans: Experimental Protocols
Adherence to standardized experimental protocols is critical for the safe handling of 1-Butanol.

The following sections detail the necessary procedures.

General Handling and Storage Protocol
Preparation: Before handling, ensure that the work area is clean, well-ventilated, and that all

necessary PPE is readily available and inspected for integrity. An eyewash station and safety

shower must be accessible.

Dispensing: When transferring 1-Butanol, use a fume hood to minimize vapor inhalation.

Ground and bond containers during transfer to prevent static discharge, which can be an

ignition source.

Usage: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the handling area.
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Storage: Store 1-Butanol in a tightly closed container in a cool, dry, and well-ventilated area,

away from heat, sparks, and open flames.

Spill Response Protocol
Immediate Action: In the event of a spill, evacuate non-essential personnel from the area and

eliminate all ignition sources.

Containment: Wear appropriate PPE and contain the spill using an inert, non-combustible

absorbent material such as sand or vermiculite.

Cleanup: Collect the absorbed material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal Plan
Proper disposal of 1-Butanol and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal Protocol
Waste Collection: Collect all 1-Butanol waste, including contaminated absorbents and

disposable PPE, in a designated, properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste: 1-Butanol,

Flammable Liquid."

Storage of Waste: Store the waste container in a designated hazardous waste accumulation

area, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through a licensed professional

waste disposal service, in accordance with local, state, and federal regulations. Do not

dispose of 1-Butanol down the drain.

Visual Guides
The following diagrams illustrate key workflows for handling 1-Butanol.
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PPE Donning Sequence

Lab Coat

Respirator

Goggles/Face Shield

Gloves

 

BUR1 Spill Response Workflow

Spill Occurs

Evacuate Area

Don PPE

Contain Spill

Absorb with Inert Material

Collect Waste

Decontaminate Area

Dispose of Waste
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BUR1 Waste Disposal Pathway

Collect Waste

Label Container

Store in Designated Area

Professional Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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